Cas no 2679806-13-2 (rac-(3R,4R)-1-acetyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-1-acetyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid
• CAS No: 2679806-13-2
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5643634
• PubChem ID: 165908201
• Update Time: 2025-05-25

rac-(3R,4R)-1-acetyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-1-acetyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid
• EN300-28273349
• 2679806-13-2

• Inchi： 1S/C11H19NO3/c1-7(2)4-9-5-12(8(3)13)6-10(9)11(14)15/h7,9-10H,4-6H2,1-3H3,(H,14,15)/t9-,10-/m1/s1
• InChI Key： QFILJGRJPRFGEN-NXEZZACHSA-N
• SMILES： OC([C@@H]1CN(C(C)=O)C[C@H]1CC(C)C)=O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(3R,4R)-1-acetyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of rac-(3R,4R)-1-acetyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid (CAS No. 2679806-13-2)

The compound rac-(3R,4R)-1-acetyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid (CAS No. 2679806-13-2) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the acetyl and carboxylic acid functional groups, make it a versatile intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting neurological disorders, metabolic diseases, and inflammation.

In recent years, the demand for chiral compounds like rac-(3R,4R)-1-acetyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid has surged, driven by advancements in asymmetric synthesis and enantioselective catalysis. The compound's 2-methylpropyl side chain enhances its lipophilicity, which is crucial for improving bioavailability in drug formulations. This property aligns with the growing focus on optimizing drug delivery systems, a hot topic in modern pharmacology.

The pyrrolidine core of this molecule is a common motif in bioactive compounds, contributing to its stability and binding affinity. Its 3-carboxylic acid group allows for further derivatization, enabling researchers to explore structure-activity relationships (SAR) for therapeutic applications. Given the rising interest in personalized medicine, this compound's modularity makes it a valuable candidate for tailored drug design.

From a synthetic chemistry perspective, rac-(3R,4R)-1-acetyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid presents challenges and opportunities. The rac-(3R,4R) designation indicates its racemic nature, which is often a starting point for enantiomeric resolution studies. This aligns with the pharmaceutical industry's push toward single-enantiomer drugs, a trend fueled by regulatory requirements and efficacy considerations.

Environmental and sustainability concerns have also influenced research around this compound. Green chemistry principles are being applied to its synthesis, minimizing waste and energy consumption. The acetyl group, for instance, can be introduced using eco-friendly reagents, reflecting the broader shift toward sustainable laboratory practices.

In analytical chemistry, rac-(3R,4R)-1-acetyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid is often characterized using techniques like HPLC, NMR, and mass spectrometry. These methods ensure purity and confirm stereochemistry, critical for reproducibility in research. The compound's CAS No. 2679806-13-2 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals and material science. Its pyrrolidine-3-carboxylic acid scaffold could be leveraged to develop novel pesticides or biodegradable polymers, addressing global challenges in food security and plastic pollution. Such interdisciplinary applications highlight its versatility.

In summary, rac-(3R,4R)-1-acetyl-4-(2-methylpropyl)pyrrolidine-3-carboxylic acid (CAS No. 2679806-13-2) is a promising compound with broad relevance in science and industry. Its structural complexity, combined with the demand for chiral building blocks, positions it as a key player in future innovations. Researchers and manufacturers alike should monitor its development closely, as it embodies the convergence of synthetic chemistry, drug discovery, and sustainability.